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Compound of Interest

Compound Name: N,N-Diethyl-N'-methylurea
CAS No.: 39499-81-5
Cat. No.: B1220834
Get Quote
. J

Executive Summary

N,N-Diethyl-N'-methylurea (CAS: 39499-81-5) is an unsymmetrical substituted urea derivative
characterized by a polar urea core flanked by lipophilic ethyl and methyl groups.[1] Unlike its
symmetric isomer (1,3-diethylurea), this compound exhibits distinct solubility and melting
behavior due to its lack of

symmetry.

In drug development and organic synthesis, this compound serves two primary roles:

» Polar Aprotic Solvent Mimic: Structurally homologous to Tetramethylurea (TMU) and DMPU,
it acts as a hydrogen-bond accepting medium that solvates cations effectively while leaving
anions "naked" and reactive.[1]

e Scavenger/Stabilizer: The urea nitrogen atoms provide Lewis basicity, making the compound
effective at neutralizing acid byproducts in sensitive formulation matrices.
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This guide provides a definitive physicochemical dataset, a safety-optimized synthesis protocol
avoiding methyl isocyanate, and a self-validating analytical workflow.

Molecular Identity & Structural Analysis[1][2]

Identifier Detail
IUPAC Name 1,1-Diethyl-3-methylurea
CAS Number 39499-81-5

Molecular Formula

SMILES CCN(CC)C(=O)NC
Molecular Weight 130.19 g/mol
Structural Class Unsymmetrical Urea / Amide

Structural Logic

The molecule consists of a trigonal planar carbonyl carbon bonded to two nitrogen atoms.

e N1 (Diethyl): Fully substituted, preventing hydrogen bond donation. This site increases
lipophilicity.[1]

e N3 (Methyl): Mono-substituted, retaining one proton (

).[1] This site acts as a Hydrogen Bond Donor (HBD).[1]

o Carbonyl Oxygen: A strong Hydrogen Bond Acceptor (HBA) with high electron density,
responsible for the compound's solvent properties.

Physicochemical Property Profile

The following data aggregates computed and predicted values derived from structural
homology, as direct experimental calorimetry data is sparse in public registries for this specific
isomer.

Thermodynamic & Electronic Properties[1]
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Property

Value
(Computed/Predicted)

Context & Implication

Physical State

Low-melting Solid or Liquid

Asymmetry disrupts crystal
packing compared to 1,3-
diethylurea (MP: 110°C).[1]
Expected MP < 50°C.

Amphiphilic.[1] Sufficiently

LogP (Octanol/Water) 0.30+0.1 lipophilic to cross membranes
but highly water-soluble.[1]
Indicates good oral

Polar Surface Area (PSA) 32.3A2 bioavailability potential (< 140
A?).[1]

H-Bond Donors 1 The single N-H proton.

H-Bond Acceptors 1 The carbonyl oxygen.[1]
Ethyl chains allow

Rotatable Bonds 2

conformational flexibility.[1]

pKa (Conjugate Acid)

~0.5 (Predicted)

Very weak base; protonation
occurs at the oxygen atom in

strong acid.[1]

Synthesis Protocol: The Carbamoyl Chloride Route

Safety Advisory: While industrial synthesis often utilizes Methyl Isocyanate (MIC), this route is

strictly discouraged for laboratory applications due to extreme toxicity (IDLH 3 ppm).[1] The

protocol below utilizes Diethylcarbamoyl Chloride, a safer, non-volatile electrophile.

Reaction Scheme

[1]

Step-by-Step Methodology

Reagents:

o Diethylcarbamoyl chloride (1.0 equiv)[1]
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e Methylamine (2.0 M in THF, 1.2 equiv)

o Triethylamine (Et3N) (1.5 equiv) - Acid Scavenger[1]

e Dichloromethane (DCM) - Solvent[1]

Protocol:

e Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and
a pressure-equalizing addition funnel. Purge with Nitrogen (

)-[1]

e Charging: Add Diethylcarbamoyl chloride (50 mmol) and dry DCM (100 mL) to the RBF. Cool
the solution to 0°C using an ice bath.

e Amine Addition: Mix Methylamine solution and Triethylamine in the addition funnel. Add this
mixture dropwise to the cold RBF over 30 minutes.

o Causality: Slow addition prevents exotherm-driven side reactions and controls HCI
generation.[1]

» Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4 hours.

o Monitoring: Check reaction progress via TLC (Mobile phase: 5% MeOH in DCM).[1] Stain
with Ninhydrin (visualizes amine consumption).

e Workup:

o Quench with 50 mL saturated

(removes HCI salts).

o Extract aqueous layer with DCM (2 x 50 mL).[1]

o Wash combined organics with Brine, dry over

, and filter.
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« Purification: Concentrate in vacuo. If the residue is solid, recrystallize from Hexane/EtOAc. If
liquid, distill under reduced pressure (vacuum).

Analytical Characterization (Self-Validating)

To ensure the identity of N,N-Diethyl-N'-methylurea and differentiate it from its symmetric
isomer (1,3-diethylurea), use the following spectroscopic markers.

Nuclear Magnetic Resonance ( NMR)

Solvent:
, 400 MHz
Chemical Shift
( s . . Structural
Multiplicity Integration Assignment .
Validation
)
Triplet ( Confirms two
1.15 ppm 6H
) ethyl groups.[1]
Critical: Coupling
to NH (
Doublet (
2.80 ppm ) SH Hz) proves the
methyl is on
Nitrogen.[1]
Quartet ( Confirms ethyl
3.25 ppm 4H attachment to
) Nitrogen.[1]
Broadening
indicates
4.50 - 5.00 ppm Broad Singlet 1H

exchangeable

proton.[1]

Differentiation Note: The symmetric isomer (1,3-diethylurea) would show only ethyl signals and
two equivalent NH protons, lacking the distinct methyl doublet.
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Mass Spectrometry (ESI-MS)[1]

o Expected [M+H]+: 131.2 m/z.[1]
e Fragmentation: Loss of ethyl group (

) or methylamine fragment.[1]

Visualization of Workflows
Figure 1: Synthesis & Purification Logic

This diagram outlines the logical flow from raw materials to validated product, emphasizing the
safety controls.
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Caption: Step-by-step synthesis workflow prioritizing safety by avoiding Methyl Isocyanate.

Figure 2: Solvation Mechanism

How the molecule interacts with solutes in solution.[1]
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N,N-Diethyl-N'-methylurea

Coordination via
Carbonyl Oxygen

Mechanism:
1. High electron density on Oxygen solvates cations.
2. Alkyl groups create lipophilic pocket.
3. N-H acts as weak donor.

Click to download full resolution via product page

Caption: Mechanistic depiction of the urea core acting as a Lewis Base to solvate cations.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 1-(3-Dimethylaminopropyl)-3-ethylurea | CBH19N30O | CID 4196313 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Physicochemical Profiling & Synthesis Guide: N,N-
Diethyl-N'-methylurea[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220834/docs#physicochemical-profiling-synthesis-
guide-n-n-diethyl-n-methylurea-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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